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Cat. No.: B1337604

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the commercial availability of 2-
lodo-6-methylpyridine (CAS No. 62674-71-9), a key building block in pharmaceutical and
materials science research. It includes a detailed summary of suppliers, available quantities,
purities, and pricing information. Furthermore, this guide presents a detailed, step-by-step
experimental protocol for the laboratory-scale synthesis of 2-lodo-6-methylpyridine, primarily
focusing on a Sandmeyer-type reaction from 2-amino-6-methylpyridine. Safety data and logical
workflows for procurement and synthesis are also provided to assist researchers in their
endeavors.

Introduction

2-lodo-6-methylpyridine is a substituted pyridine derivative of significant interest in organic
synthesis. The presence of a reactive iodine atom at the 2-position and a methyl group at the 6-
position makes it a versatile intermediate for the introduction of the 6-methylpicolinyl moiety in
the development of novel pharmaceuticals and functional materials. Its use in cross-coupling
reactions and as a precursor for more complex heterocyclic structures underscores its
importance in medicinal chemistry and drug discovery. This guide aims to provide researchers
with the necessary information to procure or synthesize this valuable compound.
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Commercial Availability

2-lodo-6-methylpyridine is readily available from a variety of chemical suppliers. The typical
purity offered is 295%, with higher purities also commercially accessible. The following table
summarizes the availability of 2-lodo-6-methylpyridine from a selection of suppliers. Please
note that pricing is subject to change and may vary based on the supplier and quantity ordered.

. . Available .
Supplier CAS Number Purity . Price (USD)
Quantities
$200 (10g), $400
ChemShuttle 62674-71-9 95% 10g, 259
(259)[1]
Contact for
Cenmed 62674-71-9 >98% 5g o
pricing
. Contact for
Advent Chembio  62674-71-9 95% 59 o
pricing[2]
Weifang Yangxu Milligram to Contact for
62674-71-9 99% _ o
Group Kilogram pricing[3]
. . Contact for
ECHO Chemical 62674-71-9 Not Specified 59 o
pricing[4]
Contact for
BLD Pharm 62674-71-9 Not Specified Various o
pricing[5]
Santa Cruz - ) Contact for
) 62674-71-9 Not Specified Various o
Biotechnology pricing[6]
. . N Contact for
Sigma-Aldrich 62674-71-9 98% Not Specified o
pricing
y 250mg, 1g, 59, $7 (250mg) -
ChemExpress 62674-71-9 Not Specified
10g, 25¢g $312 (259)[7]
SynQuest -~ Contact for
62674-71-9 Not Specified POA, Bulk

Laboratories

pricing[8]

Synthesis of 2-lodo-6-methylpyridine
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For researchers who prefer to synthesize the compound in-house, a common and effective
method is the Sandmeyer reaction, starting from the readily available 2-amino-6-
methylpyridine. This reaction involves the diazotization of the amino group followed by
displacement with an iodide salt. An alternative, though less common, route involves a halogen
exchange reaction from 2-bromo-6-methylpyridine.

Experimental Protocol: Synthesis via Sandmeyer
Reaction

This protocol details the synthesis of 2-lodo-6-methylpyridine from 2-amino-6-methylpyridine.
Reagents and Materials:

e 2-Amino-6-methylpyridine

e Hydrobromic acid (48%)

e Bromine

e Sodium nitrite (NaNO2)

e Sodium hydroxide (NaOH)

e Potassium iodide (Kl)

o Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)
* Ice-salt bath

¢ Round-bottom flask (1 L)

e Stirring apparatus

e Dropping funnel

» Standard laboratory glassware
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Procedure:
e Diazotization:

o Ina 1l L round-bottom flask equipped with a mechanical stirrer, add 31 g (286.6 mmol) of
2-amino-6-methylpyridine to 170 mL of 48% hydrobromic acid at room temperature.[9]

o Cool the resulting mixture to -10 °C using an ice-salt bath.[9]

o Slowly add 40 mL of bromine dropwise over 40 minutes, ensuring the temperature is
maintained at or below -5 °C.[9]

o Stir the orange-colored mixture for an additional 1.5 hours at this temperature.[9]
o In a separate beaker, dissolve 55 g (779.2 mmol) of sodium nitrite in 70 mL of water.[9]

o Add the sodium nitrite solution dropwise to the reaction mixture, maintaining the
temperature at -10 °C. Stir for another 1.5 hours.[9]

e lodination:

o While maintaining the cold temperature, slowly add a solution of potassium iodide
(sufficient to provide a molar excess) in water to the diazotized mixture. Nitrogen gas will
be evolved.

o Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-
2 hours.

e Work-up and Purification:

o Carefully neutralize the reaction mixture by the dropwise addition of a cooled,
concentrated solution of sodium hydroxide (e.g., 200 g in 200 mL of water) while keeping
the temperature below 0 °C.[9]

o Once neutralized, extract the aqueous layer with diethyl ether (3 x 150 mL).[9]

o Combine the organic layers and dry over anhydrous magnesium sulfate.[9]
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o Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude product as a brown oil.[9]

o Further purification can be achieved by vacuum distillation.

Visualized Workflows
Synthesis Pathway

The following diagram illustrates the synthetic route from 2-amino-6-methylpyridine to 2-lodo-6-
methylpyridine via the Sandmeyer reaction.

Synthesis of 2-lodo-6-methylpyridine

1. HBr, Brz, NaNO2
[Z-Amino-G-methyIpyridine) 2.-10°C 10 -5°C =(Diazonium Salt Intermediate)Mb(z-Iodo-6-methylpyridine)

Click to download full resolution via product page
Caption: Synthetic pathway for 2-lodo-6-methylpyridine.

Procurement Workflow

This diagram outlines the typical workflow for a researcher to acquire a specialty chemical like
2-lodo-6-methylpyridine.
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Procurement Workflow for Specialty Chemicals
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i

(Compare Purity, Quantity)

and Price

'

(Generate Purchase Order)

Supplier

(Receive and Process Order)

Quality Control Check
(CoA Generation)

i

Package and Ship
(with SDS)

Receive and Log Chemical
in Laboratory

Click to download full resolution via product page

Caption: A typical procurement workflow for researchers.
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Safety Information

2-lodo-6-methylpyridine is a chemical that should be handled with appropriate safety
precautions in a laboratory setting. While a specific, comprehensive safety data sheet (SDS)
was not found in the immediate search, general safety guidelines for iodo- and pyridine-
containing compounds should be followed. It is imperative to obtain and review the supplier-
specific SDS before handling this compound. Based on data for similar compounds, it may
cause skin and eye irritation. Inhalation and ingestion should be avoided. Always use personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, when working
with this chemical. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

2-lodo-6-methylpyridine is a commercially accessible and synthetically valuable compound
for researchers in drug development and materials science. This guide provides a solid
foundation for its procurement by summarizing key supplier information. For those opting for in-
house synthesis, a detailed and reliable experimental protocol is provided, along with a clear
visualization of the synthetic pathway. By following the outlined procedures and safety
precautions, researchers can effectively incorporate 2-lodo-6-methylpyridine into their
research and development pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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